Cas no 853928-01-5 (7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 853928-01-5
• MF: C₁₁H₈O₆
• MW: 236.177623748779
• MDL: MFCD25967855
• CID: 5026259
• Update Time: 2023-08-25

7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid
• 7-hydroxy-6-methoxy-2-oxochromene-3-carboxylic acid
• 2-Oxo-6-methoxy-7-hydroxy-2H-1-benzopyran-3-carboxylic acid
• 7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid

• MDL： MFCD25967855
• Inchi： 1S/C11H8O6/c1-16-9-3-5-2-6(10(13)14)11(15)17-8(5)4-7(9)12/h2-4,12H,1H3,(H,13,14)
• InChI Key： VXNWMOVVNNSHBY-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=CC2C=C(C(=CC1=2)O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 1.8
• Topological Polar Surface Area: 93.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins